Cas no 1048030-47-2 (Lithium triisopropyl 2-(6-methoxypyridyl)borate)

• Product Name: Lithium triisopropyl 2-(6-methoxypyridyl)borate
• CAS No: 1048030-47-2
• MF: C₁₅H₂₇BLiNO₄
• MW: 303.13118481636
• CID: 840054
• Update Time: 2025-06-14

Lithium triisopropyl 2-(6-methoxypyridyl)borate Chemical and Physical Properties

Names and Identifiers

• Lithium triisopropyl 2-(6-methoxypyridyl)borate
• lithium,(6-methoxypyridin-2-yl)-tri(propan-2-yloxy)boranuide
• A-4323

• Inchi： 1S/C15H27BNO4.Li/c1-11(2)19-16(20-12(3)4,21-13(5)6)14-9-8-10-15(17-14)18-7;/h8-13H,1-7H3;/q-1;+1
• InChI Key： XPIYLTPAFTWKTN-UHFFFAOYSA-N
• SMILES： [Li+].[B-](C1=NC(OC)=CC=C1)(OC(C)C)(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 303.21900

Experimental Properties

• PSA: 49.81000
• LogP: 2.51110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Lithium triisopropyl 2-(6-methoxypyridyl)borate

Research Briefing on Lithium triisopropyl 2-(6-methoxypyridyl)borate (CAS: 1048030-47-2) and Its Applications in Chemical Biology and Pharmaceutical Research

Lithium triisopropyl 2-(6-methoxypyridyl)borate (CAS: 1048030-47-2) is a specialized borate compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, often utilized as a key intermediate or reagent in organic synthesis, plays a pivotal role in the development of novel therapeutic agents and biomolecular probes. Its unique structural features, including the 6-methoxypyridyl moiety and the triisopropyl borate group, contribute to its reactivity and selectivity in various chemical transformations.

Recent studies have highlighted the utility of Lithium triisopropyl 2-(6-methoxypyridyl)borate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern medicinal chemistry. The compound's ability to act as a stable boronate ester precursor has facilitated the synthesis of complex heterocyclic frameworks, which are prevalent in many FDA-approved drugs. For instance, researchers have successfully employed this reagent in the construction of pyridine-based scaffolds, a common pharmacophore in kinase inhibitors and other targeted therapies.

In addition to its synthetic applications, Lithium triisopropyl 2-(6-methoxypyridyl)borate has been investigated for its potential in bioconjugation strategies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the site-selective modification of proteins and peptides, enabling the development of next-generation biopharmaceuticals. The compound's compatibility with aqueous environments and its mild reaction conditions make it an attractive choice for such applications.

Further advancements have been made in understanding the mechanistic aspects of this borate compound. Quantum chemical calculations and kinetic studies have shed light on its reactivity patterns, providing valuable insights for optimizing its use in complex synthetic routes. These findings are particularly relevant for the design of boron-containing drugs, a growing class of therapeutics with applications in oncology and inflammation.

The pharmaceutical industry has shown increasing interest in Lithium triisopropyl 2-(6-methoxypyridyl)borate as a building block for PET (positron emission tomography) tracer development. Its ability to incorporate radioactive isotopes of boron while maintaining structural integrity has opened new avenues in diagnostic imaging. Recent preclinical studies have reported promising results in the visualization of tumor microenvironments using derivatives of this compound.

Despite these advancements, challenges remain in the large-scale production and purification of Lithium triisopropyl 2-(6-methoxypyridyl)borate. Current research efforts are focused on developing more efficient synthetic protocols and improving the compound's stability under various storage conditions. These improvements are critical for its broader adoption in industrial settings and clinical applications.

Looking forward, the unique properties of Lithium triisopropyl 2-(6-methoxypyridyl)borate position it as a valuable tool in the medicinal chemist's arsenal. Its applications span from small molecule drug discovery to bioconjugation chemistry and diagnostic imaging. As research continues to uncover new uses for this versatile compound, it is expected to play an increasingly important role in addressing unmet medical needs and advancing pharmaceutical innovation.